Cas no 16322-99-9 (Erythro-β,3-dihydroxy-DL-tyrosine)

• Product Name: Erythro-β,3-dihydroxy-DL-tyrosine
• CAS No: 16322-99-9
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 4557691
• Update Time: 2025-10-23

Erythro-β,3-dihydroxy-DL-tyrosine Chemical and Physical Properties

Names and Identifiers

• Droxidopa Impurity 5
• Droxidopa Impurity 11 (DL-erythro-Droxidopa)
• Droxidopa Impurity 11
• D-Tyrosine, β,3-dihydroxy-, (βR)-rel-
• Erythro-β,3-dihydroxy-DL-tyrosine
• (2R,3S)-2-Amino-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid compound with (2S,3R)-2-amino-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic Acid (1:1)

• Inchi： 1S/C9H11NO5/c10-7(9(14)15)8(13)4-1-2-5(11)6(12)3-4/h1-3,7-8,11-13H,10H2,(H,14,15)/t7-,8-/m0/s1
• InChI Key： QXWYKJLNLSIPIN-YUMQZZPRSA-N
• SMILES： [C@@H](C1C=CC(O)=C(O)C=1)(O)[C@H](N)C(=O)O

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: NA
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

Erythro-β,3-dihydroxy-DL-tyrosine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Erythro-β,3-dihydroxy-DL-tyrosine

Erythro-β,3-dihydroxy-DL-tyrosine: A Comprehensive Overview

Erythro-β,3-dihydroxy-DL-tyrosine (CAS No. 16322-99-9) is a naturally occurring amino acid derivative that has garnered significant attention in the fields of biochemistry and pharmacology. This compound, also referred to as erythro-beta,3-dihydroxy-DL-tyrosine, is a stereoisomer of tyrosine, a non-essential amino acid that plays a crucial role in various biochemical pathways. The erythro configuration refers to the spatial arrangement of the hydroxyl groups on the carbon chain, which imparts unique chemical and biological properties to this compound.

Recent studies have highlighted the potential of erythro-beta,3-dihydroxy-DL-tyrosine in modulating cellular signaling pathways and its role in neuroprotection. Researchers have demonstrated that this compound exhibits antioxidant properties, which are critical in mitigating oxidative stress—a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of erythro-beta,3-dihydroxy-DL-tyrosine to scavenge free radicals and reduce lipid peroxidation has been extensively documented in vitro and in vivo models.

In addition to its antioxidant activity, erythro-beta,3-dihydroxy-DL-tyrosine has been shown to influence the synthesis of dopamine and other catecholamines. This is particularly significant as dopamine is a neurotransmitter essential for motor control and emotional regulation. Dysregulation of dopamine levels is implicated in several neurological disorders, making erythro-beta,3-dihydroxy-DL-tyrosine a promising candidate for therapeutic interventions.

Recent advancements in synthetic chemistry have enabled the scalable production of erythro-beta,3-dihydroxy-DL-tyrosine, addressing previous challenges related to its availability. These methods include enzymatic resolutions and asymmetric synthesis, which allow for the precise control of stereochemistry—a critical factor in determining the compound's biological activity.

The application of erythro-beta,3-dihydroxy-DL-tyrosine extends beyond pharmacology into the realm of nutraceuticals. It is increasingly being explored as a bioactive ingredient in functional foods aimed at improving cognitive function and overall neurological health. Its ability to cross the blood-brain barrier further underscores its potential as a neuroprotective agent.

Furthermore, emerging research suggests that erythro-beta,3-dihydroxy-DL-tyrosine may play a role in regulating mitochondrial function and energy metabolism. Mitochondria are often referred to as the powerhouse of cells, and their dysfunction is linked to aging and various degenerative diseases. By enhancing mitochondrial efficiency, this compound could offer a novel approach to combating age-related decline.

In conclusion, erythro-beta,3-dihydroxy-DL-tyrosine (CAS No. 16322-99-9) represents a multifaceted compound with diverse applications in medicine and nutrition. Its unique chemical properties and biological activities make it a subject of intense research interest. As our understanding of its mechanisms deepens, it holds immense promise for developing innovative therapies targeting neurological disorders and promoting overall health.